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Compound of Interest

Compound Name:
2-(7-Fluoro-1-benzothiophen-3-

yl)aceticacid

Cat. No.: B13491520

Get Quote

The benzothiophene core, an aromatic bicyclic system where a benzene ring is fused to a

thiophene ring, represents a "privileged scaffold" in modern drug discovery.[1] Its structural

rigidity, lipophilic nature, and ability to engage in various non-covalent interactions allow it to

bind to a diverse array of biological targets. This has led to the development of numerous drugs

with a wide range of pharmacological activities, including anticancer, anti-inflammatory,

antimicrobial, and antidiabetic agents.[1]

This guide focuses on a specific, synthetically accessible derivative: 2-(7-Fluoro-1-

benzothiophen-3-yl)acetic acid. While literature on this exact molecule is nascent, its

constituent parts—the benzothiophene core, a fluorine substituent, and an acetic acid moiety—

are all well-studied components that contribute distinct and often synergistic properties to a

molecule's biological profile. The strategic placement of a fluorine atom at the 7-position can

significantly alter the molecule's electronic properties and metabolic stability, while the acetic

acid group at the 3-position provides a key acidic handle for interaction with enzyme active

sites or receptors. This guide will synthesize data from closely related analogues to provide a

comprehensive overview of its chemical synthesis, physicochemical properties, and potential

as a lead compound for therapeutic development.
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Physicochemical Characteristics
The properties of 2-(7-Fluoro-1-benzothiophen-3-yl)acetic acid can be inferred from its

structure and data on similar compounds, such as 2-(5-Chloro-1-benzothiophen-3-yl)acetic

acid.[2] The introduction of a fluorine atom in place of chlorine would slightly decrease the

molecular weight and may alter properties like lipophilicity (LogP) and acidity (pKa).

Property
Predicted Value /
Description

Rationale / Source

Molecular Formula C₁₀H₇FO₂S Based on chemical structure.

Molecular Weight ~210.23 g/mol
Calculated from the molecular

formula.

Appearance
Likely a colorless to white

crystalline solid.

Typical for small organic acids.

[3]

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ethanol, DMSO, and DMF.

Carboxylic acids with aromatic

rings have limited aqueous

solubility but dissolve in

organic solvents.[3]

pKa ~4.0 - 4.5

The pKa of the carboxylic acid

group is influenced by the

electron-withdrawing nature of

the benzothiophene ring

system.

XLogP3 ~2.5 - 3.0

The fluoro-benzothiophene

core is lipophilic. This is an

estimated value based on

similar structures.[2]

Synthesis Strategies: Building the Core Structure
The synthesis of 3-substituted benzothiophenes is a well-established field in organic chemistry.

A common and effective strategy for installing an acyl group at the C-3 position of
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benzothiophene is through Friedel-Crafts acylation or related C-C bond-forming reactions. The

resulting ketone can then be further elaborated to the desired acetic acid side chain.

A plausible synthetic route starting from 7-fluorobenzothiophene is outlined below. This

approach leverages an environmentally benign acylation method using trifluoroacetic anhydride

(TFAA) and phosphoric acid, which avoids the use of traditional Lewis acids or transition

metals.[4]

7-Fluoro-1-benzothiophene 3-Acetyl-7-fluoro-1-benzothiophene

1. Acetic Acid, TFAA, H₃PO₄

(Acylation) 3-(1-Hydroxyethyl)-7-fluoro-1-benzothiophene

2. NaBH₄, Methanol
(Reduction) 2-(7-Fluoro-1-benzothiophen-3-yl)acetic acid

3. KCN, then H₃O⁺

(Cyanation & Hydrolysis)

Click to download full resolution via product page

Plausible synthetic route to the target compound.

Experimental Protocol: A Representative Synthesis
The following protocol is a generalized, multi-step procedure adapted from established

methodologies for the synthesis of benzothiophene derivatives.[4]

Step 1: Acylation of 7-Fluoro-1-benzothiophene

To a stirred solution of 7-fluoro-1-benzothiophene (1.0 eq) in a suitable solvent (e.g.,

dichloromethane), add trifluoroacetic anhydride (TFAA, 4.0 eq).

Carefully add phosphoric acid (catalytic amount) to the mixture at 0 °C.

Add acetic acid (1.2 eq) dropwise.

Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring progress

by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by pouring it into ice-water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry

over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by column chromatography to yield 3-acetyl-7-fluoro-1-

benzothiophene.

Causality and Insights: This method is advantageous as it avoids harsh Lewis acids which can

lead to side reactions. Phosphoric acid acts as a covalent catalyst, activating the acetic acid for

electrophilic aromatic substitution preferentially at the electron-rich C-3 position of the

benzothiophene ring.[4][5]

Step 2: Subsequent Transformations

The resulting ketone can be converted to the acetic acid via several well-known organic

transformations, such as the Willgerodt-Kindler reaction or, as depicted in the diagram, a

reduction-cyanation-hydrolysis sequence. Each step would require standard workup and

purification procedures.

Biological Activity and Therapeutic Potential
The benzothiophene scaffold is associated with a vast spectrum of biological activities.[1] The

specific combination of a 7-fluoro substituent and a 3-acetic acid side chain suggests potential

activity in several key therapeutic areas.

Anti-inflammatory and Analgesic Potential
Many non-steroidal anti-inflammatory drugs (NSAIDs) feature an acetic acid or propionic acid

moiety. This acidic group is often crucial for binding to the active site of cyclooxygenase (COX)

enzymes. Furthermore, derivatives of 2-(thiophen-2-yl)acetic acid have been identified as

inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1), a key enzyme in the

production of the pro-inflammatory mediator PGE₂.[6] The structural similarity of 2-(7-Fluoro-1-

benzothiophen-3-yl)acetic acid to these inhibitors makes it a compelling candidate for

development as a novel anti-inflammatory agent.

Antimicrobial Activity
The fusion of a benzothiophene nucleus with other heterocyclic systems has yielded

compounds with significant antibacterial and antifungal properties.[7] Specifically,

benzothiophene derivatives have been investigated as agents against multidrug-resistant

Staphylococcus aureus (MRSA).[8][9] The mechanism often involves the disruption of bacterial
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cellular processes or inhibition of essential enzymes. The lipophilic nature of the

benzothiophene core facilitates passage through bacterial cell membranes.

Metabolic Disease: A Potential FFAR1 Agonist
G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), is

a receptor that mediates the amplification of glucose-stimulated insulin secretion.[10] Many

potent FFAR1 agonists, such as TAK-875, feature a carboxylic acid head group linked to a

lipophilic tail.[10][11] The structure of 2-(7-Fluoro-1-benzothiophen-3-yl)acetic acid fits this

general pharmacophore, suggesting it could be investigated as a potential treatment for type 2

diabetes.

Enzyme Active Site

Binding Pocket Catalytic Residue

Pro-inflammatory Mediator
(e.g., Prostaglandin E₂)

Catalysis inhibited

2-(7-Fluoro-1-benzothiophen-3-yl)acetic acid
(Competitive Inhibitor)

Binds reversibly
to active site

Endogenous Substrate
(e.g., Arachidonic Acid)

Binding blocked

Click to download full resolution via product page

Plausible competitive inhibition mechanism.

Protocol: In Vitro Antibacterial Susceptibility Testing
(MIC Assay)
To evaluate the potential antimicrobial activity, a standard broth microdilution assay would be

performed to determine the Minimum Inhibitory Concentration (MIC).
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Preparation: Dissolve 2-(7-Fluoro-1-benzothiophen-3-yl)acetic acid in dimethyl sulfoxide

(DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).

Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the

compound stock in Mueller-Hinton Broth (MHB) to achieve a range of final concentrations

(e.g., 256 µg/mL to 0.5 µg/mL).

Inoculation: Prepare a standardized inoculum of the target bacterium (e.g., S. aureus ATCC

29213) to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in

each well.

Controls: Include a positive control well (broth + inoculum, no drug) and a negative control

well (broth only).

Incubation: Incubate the plate at 37 °C for 18-24 hours.

Analysis: The MIC is defined as the lowest concentration of the compound that completely

inhibits visible growth of the organism.

Trustworthiness of the Protocol: This is a standardized and widely accepted method (CLSI

guidelines) for determining the antibacterial efficacy of a compound, providing a reliable and

reproducible measure of its potency.

Conclusion and Future Directions
2-(7-Fluoro-1-benzothiophen-3-yl)acetic acid is a promising chemical entity that stands at the

intersection of several validated pharmacophores. The benzothiophene core provides a

versatile and biologically active scaffold, the acetic acid moiety offers a handle for potent

interactions with enzyme and receptor binding sites, and the fluorine atom can enhance

metabolic stability and binding affinity.

While direct biological data for this specific molecule is limited, the wealth of information on

related structures strongly suggests its potential as a lead compound in anti-inflammatory,

antimicrobial, and metabolic disease research. Future work should focus on its efficient

synthesis, in vitro screening across a panel of relevant biological targets (e.g., COX enzymes,

mPGES-1, FFAR1, various bacterial strains), and subsequent structure-activity relationship

(SAR) studies to optimize its potency and selectivity. The exploration of this and related
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compounds could pave the way for a new generation of therapeutics rooted in the privileged

benzothiophene scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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